1-(4-Chlorophenyl)-6,7-dimethyl-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C25H22ClN3O3S
• Molecular Weight: 480.0 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-6,7-dimethyl-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C25H22ClN3O3S/c1-12(2)9-19-27-28-25(33-19)29-21(15-5-7-16(26)8-6-15)20-22(30)17-10-13(3)14(4)11-18(17)32-23(20)24(29)31/h5-8,10-12,21H,9H2,1-4H3
• Standard InChI Key: UNAMGLKUJQUPEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)C4=NN=C(S4)CC(C)C)C5=CC=C(C=C5)Cl

Introduction

1-(4-Chlorophenyl)-6,7-dimethyl-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound featuring a chromeno-pyrrole core with a thiadiazole substituent. This compound is notable for its intricate structure and potential applications in medicinal chemistry due to its diverse pharmacological properties.

Synthesis Methods

The synthesis of 1-(4-Chlorophenyl)-6,7-dimethyl-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves several methods:

• Reagents: Hydrazine hydrate is commonly used for cyclization reactions.

• Solvents: Specific solvents like dioxane or ethanol are used under controlled temperatures.

• Monitoring Techniques: Thin-layer chromatography is used to ensure completion and purity of the products.

Biological Applications

This compound belongs to the category of heterocyclic compounds, which are known for their wide range of biological activities. The presence of both nitrogen and sulfur atoms in its structure suggests potential applications in drug development and biological research.